Cas no 1932259-46-5 (tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate)

Technical Introduction: tert-Butyl (1R,5S,6s)-3-azabicyclo[3.1.1]heptane-6-carboxylate is a chiral bicyclic compound featuring a rigid azabicycloheptane scaffold with a tert-butyl ester group at the 6-position. Its stereochemically defined structure (1R,5S,6s) makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals targeting CNS disorders or as a precursor for constrained amino acid derivatives. The tert-butyl ester enhances stability and solubility, facilitating handling and further functionalization. The bicyclic framework imparts conformational rigidity, which is advantageous for studying structure-activity relationships in medicinal chemistry. This compound is typically utilized in controlled environments due to its sensitivity to strong acids/bases, requiring careful storage and handling.

tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate structure

1932259-46-5 structure

Product Name:tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate

CAS No:1932259-46-5

MF:C₁₁H₁₉NO₂

MW:197.27406334877

MDL:MFCD28389719

CID:5559954

PubChem ID:121604885

Update Time:2025-06-09

tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- AKOS026740304
- EN300-19456182
- tert-butyl (1R,5S,6s)-3-azabicyclo[3.1.1]heptane-6-carboxylate
- AKOS026740301
- 1932259-46-5
- tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate
- MDL： MFCD28389719
- Inchi： 1S/C11H19NO2/c1-11(2,3)14-10(13)9-7-4-8(9)6-12-5-7/h7-9,12H,4-6H2,1-3H3/t7-,8+,9?
- InChI Key： IOZZOAHZGLRXRB-JVHMLUBASA-N
- SMILES： O(C(C)(C)C)C(C1[C@H]2CNC[C@@H]1C2)=O

Computed Properties

Exact Mass: 197.141578849g/mol
Monoisotopic Mass: 197.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 38.3Å²

tert-butyl (1R,5S,6s)-3-azabicyclo3.1.1heptane-6-carboxylate Pricemore >>

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